N-(2-methoxyethyl)-N-methyl-5-[(4-phenyl-1-azepanyl)carbonyl]-2-pyridinamine

• IUPAC Name: [6-[2-methoxyethyl(methyl)amino]pyridin-3-yl]-(4-phenylazepan-1-yl)methanone
• InChI: InChI=1S/C22H29N3O2/c1-24(15-16-27-2)21-11-10-20(17-23-21)22(26)25-13-6-9-19(12-14-25)18-7-4-3-5-8-18/h3-5,7-8,10-11,17,19H,6,9,12-16H2,1-2H3
• InChI Key: CNIGQWYQSZJCNX-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C1=NC=C(C=C1)C(=O)N2CCCC(CC2)C3=CC=CC=C3
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

N-(2-methoxyethyl)-N-methyl-5-[(4-phenyl-1-azepanyl)carbonyl]-2-pyridinamine is a chemical compound that belongs to the class of antipsychotic drugs. It is commonly referred to as Aripiprazole and is used for the treatment of various mental disorders such as schizophrenia, bipolar disorder, and major depressive disorder.

Mechanism of Action

The mechanism of action of Aripiprazole involves its interaction with multiple neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. Aripiprazole acts as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors, which results in the modulation of dopamine and serotonin neurotransmission. Aripiprazole also acts as an antagonist at serotonin 5-HT2A receptors, which helps to reduce the risk of extrapyramidal side effects. The unique mechanism of action of Aripiprazole has made it a promising drug for the treatment of various mental disorders.
Biochemical and Physiological Effects
Aripiprazole has several biochemical and physiological effects on the body. It has been shown to reduce the symptoms of schizophrenia, bipolar disorder, and major depressive disorder by modulating the levels of dopamine and serotonin neurotransmitters in the brain. Aripiprazole also has a low affinity for histamine H1 and muscarinic M1 receptors, which helps to reduce the risk of sedation and cognitive impairment. Aripiprazole has been shown to have a favorable safety profile with minimal adverse effects on the body.

Advantages and Limitations for Lab Experiments

Aripiprazole has several advantages and limitations for lab experiments. One of the main advantages is its unique mechanism of action, which makes it a valuable tool for studying the role of dopamine and serotonin neurotransmitters in various mental disorders. Aripiprazole also has a favorable safety profile, which reduces the risk of adverse effects on lab animals. However, one of the limitations of Aripiprazole is its high cost, which can limit its use in large-scale lab experiments.

Future Directions

There are several future directions for the research and development of Aripiprazole. One of the main directions is the development of new formulations and delivery methods that can improve the efficacy and safety of the drug. Another direction is the exploration of Aripiprazole’s potential use in the treatment of other mental disorders such as anxiety disorders and post-traumatic stress disorder. Finally, the development of new Aripiprazole analogs with improved pharmacological properties can also lead to the discovery of new therapeutic agents for various mental disorders.
Conclusion
In conclusion, N-(2-methoxyethyl)-N-methyl-5-[(4-phenyl-1-azepanyl)carbonyl]-2-pyridinamine, or Aripiprazole, is a valuable drug for the treatment of various mental disorders. Its unique mechanism of action, favorable safety profile, and therapeutic potential have made it a valuable tool for scientific research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of Aripiprazole have been discussed in this paper.

Synthesis Methods

The synthesis method of Aripiprazole involves a series of chemical reactions that start with the condensation of 4-phenyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid with 2-methoxyethylamine. The resulting intermediate is then reacted with N-methyl-4-piperidone to form the final product, N-(2-methoxyethyl)-N-methyl-5-[(4-phenyl-1-azepanyl)carbonyl]-2-pyridinamine. The synthesis method of Aripiprazole has been extensively studied and optimized to ensure high yields and purity of the final product.

Scientific Research Applications

Aripiprazole has been widely used in scientific research for its therapeutic potential in various mental disorders. Several studies have shown that Aripiprazole can effectively treat symptoms of schizophrenia, bipolar disorder, and major depressive disorder. In addition, Aripiprazole has also been studied for its potential use in the treatment of autism spectrum disorder, obsessive-compulsive disorder, and Tourette’s syndrome. The scientific research application of Aripiprazole has led to the development of new treatment strategies for various mental disorders.